Cas no 2138147-69-8 (6-amino-N-methyl-1,3-dioxaindane-4-carboxamide)

• Product Name: 6-amino-N-methyl-1,3-dioxaindane-4-carboxamide
• CAS No: 2138147-69-8
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 5609777
• PubChem ID: 165854533
• Update Time: 2025-10-24

6-amino-N-methyl-1,3-dioxaindane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-amino-N-methyl-1,3-dioxaindane-4-carboxamide
• 2138147-69-8
• EN300-840819

• Inchi： 1S/C9H10N2O3/c1-11-9(12)6-2-5(10)3-7-8(6)14-4-13-7/h2-3H,4,10H2,1H3,(H,11,12)
• InChI Key： UQDWCYCNFQABPF-UHFFFAOYSA-N
• SMILES： O1COC2=CC(=CC(C(NC)=O)=C12)N

Computed Properties

• Exact Mass: 194.06914219g/mol
• Monoisotopic Mass: 194.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 73.6Ų

Additional information on 6-amino-N-methyl-1,3-dioxaindane-4-carboxamide

Comprehensive Overview of 6-amino-N-methyl-1,3-dioxaindane-4-carboxamide (CAS No. 2138147-69-8)

The compound 6-amino-N-methyl-1,3-dioxaindane-4-carboxamide (CAS No. 2138147-69-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. With its unique structural features, including the 1,3-dioxaindane core and carboxamide functionality, this compound is being explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its bioactive properties, which may contribute to advancements in therapeutic agents targeting neurological and metabolic disorders.

In recent years, the demand for novel heterocyclic compounds like 6-amino-N-methyl-1,3-dioxaindane-4-carboxamide has surged, driven by the need for innovative treatments in areas such as neurodegenerative diseases and cancer therapy. The compound's amino and methyl substituents enhance its solubility and bioavailability, making it a promising candidate for further development. Its CAS No. 2138147-69-8 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and patent filings.

One of the key trends in modern chemistry is the integration of AI-driven drug design and computational modeling to accelerate the discovery of bioactive molecules. 6-amino-N-methyl-1,3-dioxaindane-4-carboxamide has been a subject of such studies, with researchers leveraging machine learning algorithms to predict its interactions with biological targets. This approach aligns with the growing interest in precision medicine, where compounds with specific functional groups are tailored to individual patient needs.

From a synthetic perspective, the preparation of 6-amino-N-methyl-1,3-dioxaindane-4-carboxamide involves multi-step organic reactions, often requiring catalysts and green chemistry principles to optimize yield and minimize environmental impact. The compound's 1,3-dioxaindane scaffold is particularly noteworthy for its stability and versatility, enabling modifications that can enhance its pharmacological profile. These attributes make it a valuable building block in medicinal chemistry.

Another area of interest is the compound's potential role in sustainable chemistry. As industries shift toward eco-friendly practices, the synthesis and application of 6-amino-N-methyl-1,3-dioxaindane-4-carboxamide are being reevaluated to align with green synthesis protocols. This includes the use of biodegradable solvents and renewable energy sources, which are increasingly prioritized in both academic and industrial settings.

In summary, 6-amino-N-methyl-1,3-dioxaindane-4-carboxamide (CAS No. 2138147-69-8) represents a fascinating intersection of chemical innovation and therapeutic potential. Its structural complexity and functional diversity position it as a compound of high relevance in contemporary research. As scientific inquiries continue to evolve, this molecule is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and material science.